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Compound of Interest

Compound Name: (S)-1-Boc-3-aminopyrrolidine

Cat. No.: B131890

(S)-1-Boc-3-aminopyrrolidine is a chiral building block widely utilized in the synthesis of
various pharmaceuticals and agrochemicals.[1] Valued in medicinal chemistry, its structure is
pivotal in the development of biologically active molecules due to the presence of a protected
amine and a chiral center.[1] This guide provides an in-depth overview of its physical
properties, hazards, and relevant experimental protocols for professionals in drug development
and scientific research.

Core Physical and Chemical Properties

(S)-1-Boc-3-aminopyrrolidine is typically a light yellow to colorless liquid.[1] Its key physical
and chemical identifiers and properties are summarized below for quick reference.

Table 1: Chemical Identifiers and General Properties
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Property Value Source(s)
tert-butyl (3S)-3-

IUPAC Name ] o [2]
aminopyrrolidine-1-carboxylate
(S)-(-)-1-Boc-3-

Synonyms aminopyrrolidine, (S)-3-Amino-  [2][3]
1-N-BOC-pyrrolidine

CAS Number 147081-44-5 [1][4]

Molecular Formula CoH1sN202 [1114]

Molecular Weight 186.25 g/mol [1][4]15]

Appearance Light yellow to colorless liquid [1]

Purity >95% - 99% (Chiral purity) [1114]

ble 2: C itative Physical :

Property Value Source(s)
N , 216-217 °C (lit.)95 - 98 °C / 5
Boiling Point [1114]
mmHg
) 1.067 g/mL at 25 °C (lit.)1.07
Density [1][4]

g/mL

Refractive Index

n20/D 1.4720 (lit.)

[4]

Optical Rotation

[0]20/D -2°,c=1in
chloroform[a]20/D = -1.8 to
-3.5°, ¢ =2.5% in CHCI3

[1]14]

Flash Point

91 °C (195.8 °F) - closed cup

[4]

Storage Temperature

Room Temperature or 2-8°C

[1](6]

Health and Safety Hazards

(S)-1-Boc-3-aminopyrrolidine is classified as a hazardous substance. It is toxic if swallowed

and causes serious eye damage.[2][5] Proper personal protective equipment (PPE), including
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eye shields, face shields, and gloves, should be used when handling this chemical.[4]

Table 3: GHS Hazard Classification

Classification Code Description Source(s)

Skull and crossbones,

Pictograms _ (5]
Corrosion

Signal Word Danger [5]

Hazard Statements H301 Toxic if swallowed [2][5]
Causes serious eye

H318 [2][4][5]
damage

Causes severe skin
burns and eye

H314 o [5]
damage (notified in

<10% of cases)

Wear protective

gloves/protective

Precautionary ;
P280 clothing/eye [41[7]
Statements ;
protection/face
protection

IF SWALLOWED:
Immediately call a

P301 + P310 [4171
POISON CENTER or

doctor/physician

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [4107]
lenses, if present and
easy to do. Continue

rinsing

P405 Store locked up [7]
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Key Applications and Synthetic Pathways

This compound is a crucial intermediate for synthesizing a range of molecules, notably
Histamine H3 receptor antagonists.[4] The Histamine H3 receptor is a G-protein coupled
receptor (GPCR) that regulates the release of various neurotransmitters in the central nervous
system, making it a significant target for treating neurological disorders.[3][8]

Histamine H3 Receptor Signhaling Pathway

The activation of the H3 receptor (H3R) by an agonist (like histamine) initiates a signaling
cascade through its coupling with Gai/o proteins.[4] This leads to the inhibition of adenylyl
cyclase (AC), which in turn suppresses the cAMP/PKA cascade.[4] H3R stimulation can also
activate other pathways like the MAPK and PI3K/AKT pathways.[4] Antagonists developed
using (S)-1-Boc-3-aminopyrrolidine block these effects, enhancing neurotransmitter release.
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Caption: Signaling pathway of the Histamine H3 Receptor.

Experimental Workflow: Synthesis of (S)-1-Boc-3-
aminopyrrolidine

A modern synthetic approach involves a one-pot photoenzymatic process starting from
pyrrolidine. This green chemistry workflow combines photochemical oxyfunctionalization with a
stereoselective enzymatic transamination, eliminating the need for isolating intermediates.
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Caption: One-pot photoenzymatic synthesis workflow.

Experimental Protocols
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Detailed methodologies for determining key physical properties are outlined below. These are
generalized procedures standard in organic chemistry labs.

Determination of Boiling Point (Capillary Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure. A common lab method uses a Thiele tube or an aluminum
block.[1]

Methodology:

Preparation: A small amount of (S)-1-Boc-3-aminopyrrolidine is placed in a small test tube
(fusion tube). A capillary tube, sealed at one end, is placed inverted into the fusion tube.[1]

e Heating: The assembly, along with a thermometer, is slowly and uniformly heated in an oil
bath or heating block.[1][9]

o Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.
The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[7]

o Confirmation: The temperature is recorded. To confirm, the apparatus is allowed to cool
slightly. The temperature at which the liquid is drawn back into the capillary tube is also
noted as the boiling point.

Precautions:
o Ensure the capillary tube is properly sealed at one end.[9]
o Heat the apparatus slowly to ensure uniform temperature distribution.[1]

o The thermometer bulb and the sample should be at the same level for an accurate reading.

[1]

Determination of Density

Density is the ratio of mass to volume (p = m/V). For a liquid, it can be determined by
accurately measuring the mass of a known volume.
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Methodology:

Mass Measurement: Obtain the mass of a clean, dry graduated cylinder or pycnometer
(volumetric flask) using an electronic balance.[10]

Volume Measurement: Add a precise volume of (S)-1-Boc-3-aminopyrrolidine (e.g., 5.0
mL) to the graduated cylinder.[11]

Final Mass: Measure the combined mass of the cylinder and the liquid.[10]

Calculation: Subtract the mass of the empty cylinder to find the mass of the liquid. Calculate
the density by dividing the mass of the liquid by its volume.[10]

Temperature Control: Since density is temperature-dependent, record the temperature at
which the measurement is made.[12]

Measurement of Optical Rotation

Optical rotation is the angle through which plane-polarized light is rotated when passing

through a sample of a chiral compound. A polarimeter is used for this measurement.

Methodology:

Sample Preparation: Prepare a solution of (S)-1-Boc-3-aminopyrrolidine of a known
concentration (c, in g/mL) in a suitable solvent (e.g., chloroform).[6]

Calibration: Calibrate the polarimeter by first measuring the rotation of the pure solvent (the
blank). The reading should be zero.

Measurement: Fill the polarimeter sample cell of a known path length (I, in decimeters) with
the prepared solution, ensuring no air bubbles are present. Place the cell in the polarimeter
and record the observed rotation (o) in degrees.[13]

Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula: [a] =
a/ (I x ¢) The temperature (T) and the wavelength (A) of the light source (typically the sodium
D-line, 589 nm) are reported with the value.[6][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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